L-Gulono-1,4-lactone

• CAS No.: 1128-23-0
• Product Name: L-Gulono-1,4-lactone
• Molecular Formula: C6H10O6
• Molecular Weight: 178.14 g/mol
• IUPAC Name: (3S,4R,5R)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-one
• Standard InChI: InChI=1S/C6H10O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-5,7-10H,1H2/t2-,3+,4-,5+/m0/s1
• Standard InChIKey: SXZYCXMUPBBULW-SKNVOMKLSA-N
• Isomeric SMILES: C([C@@H]([C@@H]1[C@@H]([C@@H](C(=O)O1)O)O)O)O
• SMILES: C(C(C1C(C(C(=O)O1)O)O)O)O
• Canonical SMILES: C(C(C1C(C(C(=O)O1)O)O)O)O
• Physical Description: Solid
• Description: L-Gulono-1, 4-lactone, also known as gamma-gulonolactone or L-gulono-gamma-lactone, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. L-Gulono-1, 4-lactone is soluble (in water) and a very weakly acidic compound (based on its pKa). L-Gulono-1, 4-lactone has been detected in multiple biofluids, such as feces, saliva, and blood. L-Gulono-1, 4-lactone exists in all eukaryotes, ranging from yeast to humans. L-Gulono-1, 4-lactone can be biosynthesized from L-gulonic acid.; L-gulono-1,4-lactone is the furanose form of gulonolactone having L-configuration. It has a role as a human metabolite and a mouse metabolite. It derives from a L-gulonic acid.
• Synonyms: gulonolactone; gulonolactone, (D)-isomer; gulonolactone, (L)-isome
• PubChem Compound: 439373
• Last Modified: Nov 11 2021